Cas no 1072944-92-3 (3-Bromo-5-trifluoromethylthioanisole)

• Product Name: 3-Bromo-5-trifluoromethylthioanisole
• CAS No: 1072944-92-3
• MF: C₈H₆BrF₃S
• MW: 271.097450733185
• MDL: MFCD11504946
• CID: 857444
• PubChem ID: 46738946
• Update Time: 2025-04-19

3-Bromo-5-trifluoromethylthioanisole Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-TRIFLUOROMETHYLTHIOANISOLE
• (3-BROMO-5-(TRIFLUOROMETHYL)PHENYL)(METHYL)SULFANE
• 3-BROMO-5-METHYLTHIOBENZOTRIFLUORIDE
• 3-Bromo-5-methylthiobenzotrifluoride, (3-Bromo-5-(trifluoromethyl)phenyl)(methyl)sulfane
• 1-bromo-3-methylsulfanyl-5-(trifluoromethyl)benzene
• DTXSID70674590
• 1-Bromo-3-(methylsulfanyl)-5-(trifluoromethyl)benzene
• MFCD11504946
• CS-0194656
• BS-23073
• 1072944-92-3
• SCHEMBL22546678
• E90477
• AKOS015834174
• MJVCLKAKVIMBLZ-UHFFFAOYSA-N
• 3-Bromo-5-trifluoromethylthioanisole

• MDL： MFCD11504946
• Inchi： 1S/C8H6BrF3S/c1-13-7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
• InChI Key： MJVCLKAKVIMBLZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)(F)F)C=1)SC

Computed Properties

• Exact Mass: 269.93300
• Monoisotopic Mass: 269.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 4

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 226.7±40.0 ºC (760 Torr),
• Flash Point: 90.9±27.3 ºC,
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• PSA: 25.30000
• LogP: 4.18980